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Compound of Interest

Compound Name: 4-(4-Nitrophenyl)pyrimidine

Cat. No.: B100102

Technical Guide: 4-(4-Nitrophenyl)pyrimidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information for 4-(4-
Nitrophenyl)pyrimidine, including its chemical identity and structure. While a comprehensive
literature search was conducted, it is important to note that detailed experimental data, specific
biological activity, and established signaling pathways for this particular compound are not
extensively documented in publicly available scientific literature. The information presented
herein is based on chemical database entries and general knowledge of related pyrimidine
derivatives.

Chemical Identity and Structure

CAS Number: 16495-82-2[1]
Molecular Formula: C10H7N302
Structure:

The chemical structure of 4-(4-Nitrophenyl)pyrimidine consists of a pyrimidine ring
substituted at the 4-position with a 4-nitrophenyl group.
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Figure 1. Chemical structure of 4-(4-Nitrophenyl)pyrimidine.

Chemical Properties:

Property Value Source
Molecular Weight 201.18 g/mol PubChem
IUPAC Name 4-(4-nitrophenyl)pyrimidine PubChem
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Synthesis and Experimental Data

A thorough review of scientific literature did not yield specific, detailed experimental protocols
for the synthesis or biological evaluation of 4-(4-Nitrophenyl)pyrimidine (CAS 16495-82-2).
However, the synthesis of pyrimidine derivatives is a well-established area of organic
chemistry. Generally, substituted pyrimidines can be synthesized through various condensation
reactions. For instance, a common approach involves the reaction of amidines with (3-
dicarbonyl compounds or their equivalents. Other methods include the cyclization of
appropriately substituted precursors.[2][3][4][5]
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Due to the lack of specific published research on this compound, quantitative data regarding its
biological activity (e.g., ICso, ECso0), physicochemical properties from experimental
measurements, and detailed experimental protocols are not available at this time.

Biological Significance and Potential Applications

While specific biological activities for 4-(4-Nitrophenyl)pyrimidine are not documented, the
pyrimidine scaffold is a cornerstone in medicinal chemistry and is found in a vast array of
biologically active compounds.[6][7] Pyrimidine derivatives are known to exhibit a wide range of
pharmacological effects, including:

Anticancer Activity: Many pyrimidine analogs, such as 5-fluorouracil, are used as
chemotherapeutic agents.[3]

» Antimicrobial and Antifungal Activity: The pyrimidine ring is a key component in various
antibacterial and antifungal drugs.[8][9]

» Anti-inflammatory Activity: Certain pyrimidine derivatives have shown potential as anti-
inflammatory agents.[9]

 Antiviral Activity: Pyrimidine nucleoside analogs are a critical class of antiviral drugs.[9]

The presence of the 4-nitrophenyl group may confer specific biological activities. Nitroaromatic
compounds are known to be substrates for nitroreductase enzymes, which can be of interest in
the development of hypoxia-activated prodrugs or specific inhibitors. However, without
experimental data, the biological profile of 4-(4-Nitrophenyl)pyrimidine remains speculative.

Signaling Pathways and Experimental Workflows

As no specific biological studies on 4-(4-Nitrophenyl)pyrimidine have been identified, there
are no described signaling pathways or established experimental workflows involving this
compound to visualize.

Conclusion

4-(4-Nitrophenyl)pyrimidine is a defined chemical entity with the CAS number 16495-82-2.
While its structure is known, there is a notable absence of detailed scientific literature regarding
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its synthesis, experimental data, and biological activity. Based on the general importance of the
pyrimidine scaffold in drug discovery, this compound could be of interest for screening in
various biological assays. However, any such investigation would require de novo synthesis
and characterization, as well as comprehensive biological evaluation. Researchers interested
in this compound should consider it a novel chemical entity for exploratory research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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